![molecular formula C20H27N3O3S B2852068 2-(4-(isopropylsulfonyl)phenyl)-1-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethanone CAS No. 2034202-04-3](/img/structure/B2852068.png)
2-(4-(isopropylsulfonyl)phenyl)-1-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-(isopropylsulfonyl)phenyl)-1-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H27N3O3S and its molecular weight is 389.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Medicinal Chemistry
This compound has been involved in studies related to the synthesis of heterocyclic compounds, which are of significant interest in the development of new therapeutic agents. For example, research on the synthesis of pyrazole derivatives and their antibacterial and antifungal activities highlights the potential of such compounds in medicinal chemistry. The synthesis often involves microwave-assisted methods, indicating a modern approach to chemical synthesis that offers advantages like reduced reaction times and improved yields (Ram C.Merugu, D.Ramesh, B.Sreenivasulu, 2010; Deepak Swarnkar, R. Ameta, Ritu Vyas, 2014).
Antiviral and Antibacterial Applications
Some studies have delved into the antiviral and antibacterial potential of related compounds. For instance, the synthesis, reactions, and antiviral activity of certain pyrazole and triazine derivatives have been investigated, showcasing the relevance of such compounds in developing treatments against viral infections (F. Attaby, A. Elghandour, Mohamed A. Ali, Yasser M. Ibrahem, 2006). Similarly, the antibacterial activity of piperidine-containing pyrimidine imines and thiazolidinones has been studied, further emphasizing the antimicrobial potential of these chemical frameworks (Ram C.Merugu, D.Ramesh, B.Sreenivasulu, 2010).
Chemical Synthesis Techniques
Antimicrobial Activity
The antimicrobial properties of compounds within this chemical class have been a subject of interest. Studies have shown that derivatives containing specific functional groups exhibit significant antimicrobial activity, which could lead to the development of new antibiotics or antiseptics (Satyender Kumar, Meenakshi, Sunil Kumar, Parvin Kumar, 2012).
Properties
IUPAC Name |
1-[4-(1-methylpyrazol-3-yl)piperidin-1-yl]-2-(4-propan-2-ylsulfonylphenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O3S/c1-15(2)27(25,26)18-6-4-16(5-7-18)14-20(24)23-12-8-17(9-13-23)19-10-11-22(3)21-19/h4-7,10-11,15,17H,8-9,12-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLTKBPOAUDGHQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)N2CCC(CC2)C3=NN(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.